2-ethyl-N-[2-(4-fluorophenyl)ethyl]butanamide

• IUPAC Name: 2-ethyl-N-[2-(4-fluorophenyl)ethyl]butanamide
• InChI: InChI=1S/C14H20FNO/c1-3-12(4-2)14(17)16-10-9-11-5-7-13(15)8-6-11/h5-8,12H,3-4,9-10H2,1-2H3,(H,16,17)
• InChI Key: KTQWIEXYUPUFHA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCCC1=CC=C(C=C1)F
• Molecular Formula: C14H20FNO
• Molecular Weight: 237.31 g/mol

Description

2-ethyl-N-[2-(4-fluorophenyl)ethyl]butanamide, also known as EFLEA, is a chemical compound that belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are a group of chemicals that are designed to mimic the effects of natural cannabinoids found in the cannabis plant. EFLEA is a relatively new compound that has gained attention in the scientific community due to its potential for use in research on the endocannabinoid system.

Mechanism of Action

2-ethyl-N-[2-(4-fluorophenyl)ethyl]butanamide works by binding to the CB1 and CB2 receptors in the endocannabinoid system. This binding activates the receptors, which in turn leads to a range of physiological effects. This compound has been shown to have a high affinity for the CB1 receptor, which is primarily responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. These effects include changes in heart rate, blood pressure, and body temperature. This compound has also been shown to have analgesic effects, meaning it can reduce pain sensation. Additionally, this compound has been shown to have anti-inflammatory effects, which could make it a valuable tool for studying the role of cannabinoids in inflammation.

Advantages and Limitations for Lab Experiments

2-ethyl-N-[2-(4-fluorophenyl)ethyl]butanamide has several advantages for use in lab experiments. It has a high affinity for the CB1 and CB2 receptors, making it a valuable tool for studying the endocannabinoid system. Additionally, it has been shown to have a range of physiological effects, which could make it useful for studying the effects of cannabinoids on various physiological processes. However, this compound also has several limitations. It is a relatively new compound, and there is still much that is unknown about its effects and potential uses. Additionally, the synthesis method for this compound is complex and requires a high degree of technical expertise.

Future Directions

There are several future directions for research on 2-ethyl-N-[2-(4-fluorophenyl)ethyl]butanamide. One potential area of research is the role of this compound in pain management. This compound has been shown to have analgesic effects, and further research could help to elucidate its potential as a pain medication. Additionally, research on the anti-inflammatory effects of this compound could help to identify its potential for use in treating inflammatory conditions. Finally, further research on the biochemical and physiological effects of this compound could help to identify its potential uses in a range of different research areas.

Synthesis Methods

2-ethyl-N-[2-(4-fluorophenyl)ethyl]butanamide is synthesized through a multi-step process that involves the use of various reagents and solvents. The synthesis method for this compound is complex and requires a high degree of technical expertise. The process involves the use of hazardous chemicals and must be carried out in a controlled environment to ensure safety.

Scientific Research Applications

2-ethyl-N-[2-(4-fluorophenyl)ethyl]butanamide has shown potential for use in scientific research on the endocannabinoid system. The endocannabinoid system is a complex system of receptors and neurotransmitters that are involved in a wide range of physiological processes, including pain sensation, appetite regulation, and mood. This compound has been shown to have a high affinity for the CB1 and CB2 receptors, which are the primary receptors of the endocannabinoid system. This makes it a valuable tool for studying the effects of cannabinoids on the endocannabinoid system.